Isobutyl methacrylate

• CAS No.: 97-86-9
• Product Name: Isobutyl methacrylate
• Molecular Formula: C8H14O2
• Molecular Weight: 142.2 g/mol
• IUPAC Name: 2-methylpropyl 2-methylprop-2-enoate
• Standard InChI: InChI=1S/C8H14O2/c1-6(2)5-10-8(9)7(3)4/h6H,3,5H2,1-2,4H3
• Standard InChIKey: RUMACXVDVNRZJZ-UHFFFAOYSA-N
• Impurities: Typical impurities include Methyl acrylic acid (MAA) (CAS 79-41-4) or MMA (CAS 80-62-6) (depending whether the direct esterification or trans-esterification route is used), the unreacted alcohol and water.
• SMILES: CC(C)COC(=O)C(=C)C
• Canonical SMILES: CC(C)COC(=O)C(=C)C
• Boiling Point: 311 °F at 760 mm Hg (NTP, 1992); 155.0 °C; 155 °C
• Colorform: Liquid
• Density: 0.8858 at 68 °F (USCG, 1999); 0.8858 g/cu cm at 20 °C
• Flash Point: 120 °F (NTP, 1992); 35 °C (closed cup); 49 °C (Tag open cup)
• Melting Point: Freezing pt: -61 °C
• Physical Description: Isobutyl methacrylate is a colorless liquid with a flash point of 120°F. When heated to high temperatures it may release acrid smoke and fumes. If it is subjected to heat for prolonged periods or becomes contaminated, it is subject to polymerization. If the polymerization takes place inside a container, the container may violently rupture. The vapors are heavier than air. It may be irritating to skin and eyes and produce a narcotic effect. It is used in making acrylic resins.; Liquid
• Description: Isobutyl methacrylate is a colorless liquid with a flash point of 120°F. When heated to high temperatures it may release acrid smoke and fumes. If it is subjected to heat for prolonged periods or becomes contaminated, it is subject to polymerization. If the polymerization takes place inside a container, the container may violently rupture. The vapors are heavier than air. It may be irritating to skin and eyes and produce a narcotic effect. It is used in making acrylic resins.
• Solubility: Insoluble (<1mg/ml) (NTP, 1992); 0.01 M; Miscible with ethanol, ethyl ether; Insoluble in water; In water, 1300 mg/L at 25 °C
• Synonyms: Baxter snap; isobutylmethacrylate; poly(isobutyl methacrylate); poly(isobutyl methacrylate) monome
• Vapor Pressure: 3.63 mmHg; 3.63 mm Hg at 25 °C
• PubChem Compound: 7352
• Last Modified: Nov 12 2021